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Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorcinol Bis(3-aminophenyl) Ether, also known as 1,3-Bis(3-aminophenoxy)benzene
(APB), is an aromatic diamine that serves as a crucial monomer in the synthesis of high-
performance polymers, particularly polyimides.[1] Its unique chemical structure, featuring
flexible ether linkages and reactive amine functional groups, imparts desirable properties such
as thermal stability, improved solubility, and processability to the resulting polymers. This guide
provides a comprehensive overview of its chemical structure, properties, synthesis, and
applications, with a particular focus on its relevance to materials science and potential
implications in drug discovery.

Chemical Structure and Identification

The structural formula of Resorcinol Bis(3-aminophenyl) Ether consists of a central resorcinol
ring linked to two 3-aminophenyl groups via ether bonds.

Structural Formula:

Key Identifiers:
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Identifier Value
IUPAC Name 3,3'-[1,3-phenylenebis(oxy)]dianiline
Resorcinol Bis(3-aminophenyl) Ether, 1,3-Bis(3-
Synonyms )
aminophenoxy)benzene, APB
CAS Number 10526-07-5[2][3]
Molecular Formula C18H16N202[2]
Molecular Weight 292.33 g/mol [2]

Physicochemical Properties

Resorcinol Bis(3-aminophenyl) Ether is a solid at room temperature, with its appearance
ranging from white to light yellow or orange crystalline powder.[1] A summary of its key
physicochemical properties is presented below.

Table of Physicochemical Properties:

Property Value Reference(s)

White to Light yellow to Light
Appearance [1]
orange powder to crystal

Melting Point 107.0t0 109.0 °C

N Insoluble in water, slightly
Solubility ] [2][4]
soluble in methanol.

pKa 4.29+0.10 (Predicted) [2]
LogP 3.6 [5]
Density 1.2+0.1 g/cm3 [5]
Boiling Point 479.9°C at 760 mmHg [5]
Flash Point 264.8+18.2 °C [5]
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Experimental Protocols
Synthesis of Resorcinol Bis(3-aminophenyl) Ether

A common method for the synthesis of Resorcinol Bis(3-aminophenyl) Ether involves a two-
step process starting from resorcinol and m-dinitrobenzene, followed by a reduction step. An
alternative high-yield, one-step process involves the reaction of 1,3-difluorobenzene with the
alkali metal salt of 3-aminophenol.

Protocol: Two-Step Synthesis via Nucleophilic Aromatic Substitution and Reduction

Step 1: Synthesis of 1,3-Bis(3-nitrophenoxy)benzene This step involves the nucleophilic
aromatic substitution of a dinitro-substituted benzene with resorcinol in the presence of a base.

o Materials: Resorcinol, 1-chloro-3-nitrobenzene, potassium carbonate, N,N-
dimethylformamide (DMF).

e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
resorcinol and a molar excess of 1-chloro-3-nitrobenzene in DMF.

o Add potassium carbonate as a base.

o Heat the mixture to reflux and maintain for several hours until the reaction is complete
(monitored by TLC).

o Cool the reaction mixture and pour it into water to precipitate the product.
o Filter the precipitate, wash with water, and dry to obtain 1,3-Bis(3-nitrophenoxy)benzene.

Step 2: Reduction to 1,3-Bis(3-aminophenoxy)benzene The dinitro compound is then
reduced to the corresponding diamine.

o Materials: 1,3-Bis(3-nitrophenoxy)benzene, Palladium on activated carbon (Pd/C) catalyst,
ethanol, hydrogen gas.

e Procedure:
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o In a hydrogenation apparatus, dissolve the 1,3-Bis(3-nitrophenoxy)benzene in ethanol.
o Add a catalytic amount of Pd/C.
o Pressurize the vessel with hydrogen gas.

o Stir the reaction mixture at room temperature until the theoretical amount of hydrogen is
consumed.

o Filter the catalyst and concentrate the filtrate under reduced pressure to yield Resorcinol
Bis(3-aminophenyl) Ether.

Synthesis of Polyimides from Resorcinol Bis(3-
aminophenyl) Ether

A conventional two-step synthesis is employed for preparing polyimides from this diamine.[6]
Protocol: Two-Step Polyimide Synthesis
Step 1: Poly(amic acid) Synthesis

» Materials: Resorcinol Bis(3-aminophenyl) Ether, aromatic dianhydride (e.g., pyromellitic
dianhydride - PMDA), N,N-dimethylacetamide (DMAC).

e Procedure:

o In adry, nitrogen-purged flask, dissolve a specific amount of Resorcinol Bis(3-
aminophenyl) Ether in DMAC.

o Gradually add an equimolar amount of the aromatic dianhydride to the stirred solution at
room temperature.

o Continue stirring for several hours to form a viscous poly(amic acid) solution.
Step 2: Thermal Imidization

e Procedure:
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o Cast the poly(amic acid) solution onto a glass plate to form a thin film.

o Heat the film in an oven under a controlled temperature program, typically with stepwise

increases in temperature to a final temperature of around 300°C. This process removes

the solvent and induces cyclodehydration to form the final polyimide film.

Applications

The primary application of Resorcinol Bis(3-aminophenyl) Ether is as a monomer for the

synthesis of high-performance polyimides. These polymers exhibit excellent thermal stability,

mechanical strength, and chemical resistance, making them suitable for demanding

applications in the aerospace, electronics, and automotive industries.[7]

Table of Applications and Resulting Polymer Properties:

Application Area Polymer Type Key Properties Reference(s)
High thermal stability,
o ) lightweight, high
Aerospace Polyimide Composites i [7]
strength-to-weight
ratio
Polyimide Films for Excellent dielectric
Electronics Flexible Circuits, properties, thermal [4]
Insulators stability, flexibility
) High-Performance Chemical resistance,
Coatings [2]

Coatings

thermal stability

Relevance to Drug Development

While Resorcinol Bis(3-aminophenyl) Ether itself is not a therapeutic agent, its core structural

motifs, namely the resorcinol ether and aminophenoxy groups, are found in various biologically

active molecules. This makes it a valuable scaffold for medicinal chemistry and drug discovery

efforts.

Recent research has highlighted the importance of resorcinol ether-based structures in the

development of small molecule inhibitors for immune checkpoints, such as the programmed
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cell death protein 1 (PD-1) and its ligand (PD-L1).[8][9] Inhibition of the PD-1/PD-L1 pathway is
a clinically validated strategy in cancer immunotherapy. The flexible ether linkage and the
potential for diverse substitutions on the phenyl rings of the resorcinol ether scaffold allow for
the fine-tuning of binding affinity and pharmacokinetic properties of potential drug candidates.
[BI[9][10]

Furthermore, aminophenoxy moieties are present in compounds with a range of
pharmacological activities, including antibacterial, antifungal, and anticancer properties.[11][12]
The amino group provides a site for further chemical modification, enabling the synthesis of
libraries of compounds for biological screening.

Visualizations
Experimental Workflow: Polyimide Synthesis

The following diagram illustrates the typical two-step process for synthesizing polyimides from
Resorcinol Bis(3-aminophenyl) Ether and an aromatic dianhydride.
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Caption: Workflow for the two-step synthesis of polyimide films.
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Signaling Pathway Relevance: PD-1/PD-L1 Inhibition

This diagram illustrates the conceptual inhibition of the PD-1/PD-L1 signaling pathway by small
molecules containing resorcinol ether-like scaffolds.
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Caption: Conceptual model of PD-1/PD-L1 pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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